Cas no 2171917-77-2 (3-(3-Hydroxy-5,5-dimethyloxolan-3-yl)oxane-3-carboxylic acid)

• Product Name: 3-(3-Hydroxy-5,5-dimethyloxolan-3-yl)oxane-3-carboxylic acid
• CAS No: 2171917-77-2
• MF: C₁₂H₂₀O₅
• MW: 244.284204483032
• CID: 5567032
• PubChem ID: 165596557
• Update Time: 2025-05-30

3-(3-Hydroxy-5,5-dimethyloxolan-3-yl)oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171917-77-2
• 3-(3-hydroxy-5,5-dimethyloxolan-3-yl)oxane-3-carboxylic acid
• EN300-1632948
• 3-(3-Hydroxy-5,5-dimethyloxolan-3-yl)oxane-3-carboxylic acid

• Inchi： 1S/C12H20O5/c1-10(2)6-12(15,8-17-10)11(9(13)14)4-3-5-16-7-11/h15H,3-8H2,1-2H3,(H,13,14)
• InChI Key： UXQVBAQTQSZQRL-UHFFFAOYSA-N
• SMILES： O1CC(CC1(C)C)(C1(C(=O)O)COCCC1)O

Computed Properties

• Exact Mass: 244.13107373g/mol
• Monoisotopic Mass: 244.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76Ų

Additional information on 3-(3-Hydroxy-5,5-dimethyloxolan-3-yl)oxane-3-carboxylic acid

Introduction to 3-(3-Hydroxy-5,5-Dimethyloxolan-3-Yl)Oxane-3-Carboxylic Acid (CAS No. 2171917-77-2)

The compound 3-(3-Hydroxy-5,5-dimethyloxolan-3-yl)oxane-3-carboxylic acid, identified by the CAS registry number CAS No. 2171917-77-2, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of oxane derivatives, which are cyclic ethers with a six-membered ring structure. The presence of hydroxy and carboxylic acid groups in its molecular structure confers it with versatile chemical reactivity and potential applications in various fields, including pharmaceuticals, agrochemicals, and material sciences.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of ring-opening polymerization and subsequent functionalization reactions. Researchers have employed novel catalyst systems to achieve high yields and excellent stereocontrol during the synthesis process. These developments have significantly enhanced the accessibility of oxane derivatives like this compound for industrial applications.

The structural uniqueness of 3-(3-Hydroxy-5,5-dimethyloxolan-3-yl)oxane-3-carboxylic acid lies in its dual functional groups: the hydroxyl group (-OH) and the carboxylic acid group (-COOH). These groups not only contribute to its solubility properties but also enable it to participate in a wide range of chemical reactions, such as esterification, amidation, and polycondensation. The hydroxyl group's reactivity is further modulated by its proximity to the bulky dimethyl substituents on the oxolane ring, which creates steric hindrance and influences the compound's reactivity profile.

In terms of applications, this compound has shown promising potential in the development of advanced materials. For instance, recent studies have explored its use as a building block for synthesizing biodegradable polymers with tailored mechanical properties. The carboxylic acid group serves as a reactive site for polymerization reactions, while the hydroxyl group can be modified to introduce additional functionalities into the polymer backbone.

Beyond materials science, this compound has also garnered attention in the pharmaceutical industry due to its potential as a drug delivery agent. The hydroxyl and carboxylic acid groups can be exploited to create stimuli-responsive drug delivery systems that release therapeutic agents in response to specific environmental conditions, such as pH or temperature changes. This property makes it a valuable candidate for targeted drug delivery applications.

From an environmental standpoint, researchers have investigated the biodegradability of CAS No. 2171917-77-based materials under various conditions. Preliminary results indicate that these materials exhibit favorable biodegradation profiles under aerobic conditions, making them suitable for sustainable applications in packaging and agriculture.

In conclusion, 3-(3-Hydroxy-5,5-dimethyloxolan-3-Yl)Oxane-carboxylic acid represents a versatile platform for developing innovative materials and pharmaceutical agents. Its unique combination of functional groups and structural features positions it as a key player in modern chemical research and industrial applications.